D-Xylose

Specification

• Description: D-xylopyranose is d-Xylose in its pyranose form.; Xylose is a monosaccharide of the aldopentose type consisted of five carbon atoms and an aldehyde functional group. Xylose is a sugar isolated from wood. D-Xylose is a sugar widely used as a diabetic sweetener in food and beverage. Xylose has also been used as a diagnostic agent to observe malabsorption. Reduction of xylose by catalytic hydrogenation produces the common food additive sweetener substitute xylitol [DB11195]. The dextrorotary form of xylose, D-xylose, refers usually to the endogenously occurring form of the sugar in living things. The levorotary form, L-xylose, can refer to the form that is synthesized. Nevertheless, xylose by itself may not necessarily serve many purposes immediately - but its metabolism results in a variety of substrates that can serve important nutritional and biological purposes.; D-Xylose is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; D-Xylose is a natural product found in Malus, Elliottia paniculata, and other organisms with data available.; Xylose or wood sugar is an aldopentose - a monosaccharide containing five carbon atoms and an aldehyde functional group. It has chemical formula C5H10O5 and is 40% as sweet as sucrose. Xylose is found in the embryos of most edible plants. The polysaccharide xylan, which is closely associated with cellulose, consists practically entirely of d-xylose. Corncobs, cottonseed hulls, pecan shells, and straw contain considerable amounts of this sugar. Xylose is also found in mucopolysaccharides of connective tissue and sometimes in the urine. Xylose is the first sugar added to serine or threonine residues during proteoglycan type O-glycosylation. Therefore xylose is involved in the biosythetic pathways of most anionic polysaccharides such as heparan sulphate and chondroitin sulphate. In medicine, xylose is used to test for malabsorption by administering a xylose solution to the patient after fasting. If xylose is detected in the blood and/or urine within the next few hours, it has been absorbed by the intestines. Xylose is said to be one of eight sugars which are essential for human nutrition, the others being galactose, glucose, mannose, N-acetylglucosamine, N-acetylgalactosamine, fucose, and sialic acid. (Wikipedia).
• CAS No.: 10257-31-5
• Molecular Formula: C5H10O5
• Molecular Weight: 150.13 g/mol
• IUPAC Name: (3R,4S,5R)-oxane-2,3,4,5-tetrol
• Standard InChI: InChI=1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3+,4-,5?/m1/s1
• Standard InChI Key: SRBFZHDQGSBBOR-IOVATXLUSA-N
• Isomeric SMILES: C1[C@H]([C@@H]([C@H](C(O1)O)O)O)O
• SMILES: C1C(C(C(C(O1)O)O)O)O
• Canonical SMILES: C1C(C(C(C(O1)O)O)O)O
• Colorform: Monoclinic needles or prisms; White crystalline powde
• Melting Point: 153-154 °C; 90.5 °C